Superior Diagnostic Specificity for MCAD Deficiency: Hexanoylglycine vs. Suberylglycine
In the context of diagnosing Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, urinary hexanoylglycine demonstrates quantifiably superior diagnostic specificity compared to the related acylglycine, suberylglycine. A stable-isotope dilution GC-MS method was developed and applied to 54 urine samples from 21 patients with confirmed MCAD deficiency and control groups [1]. The levels of urinary hexanoylglycine were significantly increased in all patient samples, providing clear discrimination from controls. In contrast, suberylglycine was found to be a less specific marker for the disease [1]. This is further supported by independent data showing that in MCAD patients, the concentration of hexanoylglycine can range from 10-169 μmol/mmol creatinine, compared to a normal concentration of <1 μmol/mmol creatinine [2].
| Evidence Dimension | Diagnostic Specificity for MCAD Deficiency |
|---|---|
| Target Compound Data | Significantly increased in all 54 samples from 21 MCAD patients; concentrations 10-169 μmol/mmol creatinine |
| Comparator Or Baseline | Suberylglycine (found to be less specific); Normal control hexanoylglycine concentration: <1 μmol/mmol creatinine |
| Quantified Difference | Hexanoylglycine is a primary, highly specific marker, while suberylglycine is reported as 'less specific' for MCAD diagnosis. Patient levels are at least 10- to 169-fold higher than normal. |
| Conditions | Human urine samples; stable-isotope dilution GC-MS selected ion monitoring; cohort of 21 MCAD patients (n=54 samples) vs. controls; Children (1-13 years old) with MCAD deficiency. |
Why This Matters
For a clinical or research laboratory developing or validating a diagnostic assay for MCAD deficiency, the use of hexanoylglycine as a primary standard is essential; relying on a less specific marker like suberylglycine increases the risk of false-negative or false-positive results.
- [1] Rinaldo, P., O'Shea, J. J., Welch, R. D., et al. (1990). Stable isotope dilution analysis of n-hexanoylglycine, 3-phenylpropionylglycine and suberylglycine in human urine using chemical ionization gas chromatography/mass spectrometry selected ion monitoring. Clinica Chimica Acta, 191(3), 217-225. View Source
- [2] MarkerDB. Biomarker card for Hexanoylglycine (MDB00000227). Accessed April 2026. View Source
